Acid Blue 29

• IUPAC Name: disodium;4-amino-5-hydroxy-3-[(3-nitrophenyl)diazenyl]-6-phenyldiazenylnaphthalene-2,7-disulfonate
• InChI: InChI=1S/C22H16N6O9S2.2Na/c23-19-18-12(10-17(39(35,36)37)21(22(18)29)27-24-13-5-2-1-3-6-13)9-16(38(32,33)34)20(19)26-25-14-7-4-8-15(11-14)28(30)31;;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2
• InChI Key: QCWPZYSLMIXIHM-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC(=CC=C4)[N+](=O)[O-])N)O.[Na+].[Na+]
• Molecular Formula: C22H14N6Na2O9S2
• DSSTOX Substance ID: DTXSID20889490
• Molecular Weight: 616.5 g/mol
• CAS RN: 5850-35-1

Description

Chemical Reactions Analysis

While specific chemical reactions involving Acid Blue 29 are not detailed in the search results, a study on the removal of Acid Blue 29 from aqueous solutions using biosorbents like pine sawdust has been reported. This suggests that Acid Blue 29 can interact with certain materials, leading to its removal from solutions.

Scientific Research Applications

1. Cloud Point Extraction for Water Analysis Acid Blue 29 is used in a Cloud Point Extraction (CPE) method to preconcentrate the dye prior to its spectrophotometric determination. .

Adsorption Studies on Hydroxyapatite Materials

Research has been conducted on the adsorption of Acid Blue 29 onto hydroxyapatite-based materials. .

3. Kinetic Modeling in Fluidized Bed Reactors Acid Blue 29 dye is also studied for its adsorption kinetics using fluidized granular activated carbon inside a Tapered Fluidized Bed Reactor. .

Mechanism of Action

Target of Action

Acid Blue 29 (AB29) is a double azo class dye, characterized by the existence of nitrogen-nitrogen double bonds (-N=N-) and brightness due to these azo bonds and associated chromophores In the context of environmental science, ab29 is often targeted for removal from wastewater due to its non-biodegradable nature and potential toxicity .

Mode of Action

In the context of wastewater treatment, ab29 can be adsorbed by various materials such as pine sawdust . This process is often described by sorption kinetic models, with data fitting well to the pseudo-first-order model, indicating physi-sorption .

Biochemical Pathways

In the context of environmental impact, ab29 can be degraded through various methods, including adsorption and photocatalytic degradation . Photocatalytic degradation could convert bio non-degradable dye complex molecules into smaller, non-carcinogenic, low molecular species .

Pharmacokinetics

Given its use in textile industries and its presence in industrial wastewater, it can be inferred that ab29 has significant environmental distribution .

Result of Action

It’s known that ab29, like other azo dyes, can cause environmental pollution when improperly disposed of, leading to potential harm to aquatic ecosystems .

Action Environment

Environmental factors significantly influence the action of AB29. For instance, in the context of wastewater treatment, the flow rate, dye concentration, and dose of adsorbent material can affect the efficiency of AB29 adsorption . Furthermore, environmental conditions such as light and temperature can influence the efficiency of photocatalytic degradation of AB29 .

Q & A

ANone: Acid Blue 29 has the molecular formula C32H20N6Na2O6S2 and a molecular weight of 682.68 g/mol.

ANone: While specific spectroscopic data isn't detailed in the provided abstracts, researchers commonly utilize techniques like UV-Vis spectroscopy to monitor the decolorization of Acid Blue 29 during degradation studies. [, , , , ] For instance, a decrease in absorbance at a specific wavelength indicates the breakdown of the dye molecule. [, ] Fourier Transform Infrared (FTIR) spectroscopy is also employed to analyze the functional groups present in Acid Blue 29 and modified adsorbents used for its removal. [, ]

ANone: The removal of Acid Blue 29 from aqueous solutions is significantly influenced by pH. Research shows that acidic conditions generally favor the adsorption of Acid Blue 29 onto various materials. [, , , , ] For example, one study observed maximum removal at a pH of 2 using a zinc chloride-modified cocoa pod husk-based carbon adsorbent. [] This pH dependence is often attributed to the surface charge of the adsorbent and its interaction with the dye molecule.

ANone: Acid Blue 29 itself doesn't typically act as a catalyst. Instead, research primarily focuses on its degradation through advanced oxidation processes (AOPs) utilizing catalysts like TiO2. [, , ] These processes generate highly reactive hydroxyl radicals that effectively break down the dye molecule.

ANone: Several methods have been explored for the removal of Acid Blue 29, with adsorption being a prominent one. Researchers have investigated various adsorbents, including:

• Immobilized fungal biomass: Aspergillus niger fungal biomass, when immobilized in a polysulphone matrix, demonstrated a high adsorption capacity for Acid Blue 29 (64.7 mg/g). []
• Activated carbon: Activated carbon derived from different sources, such as olive pomace oil bleaching sorbent [], has shown effectiveness in removing Acid Blue 29. Studies have explored its adsorption kinetics, isotherms, and optimization of the adsorption process.
• Layered double hydroxides (LDHs): LDHs, both in calcined and uncalcined forms, have been investigated for their ability to adsorb Acid Blue 29. [, ] The adsorption process is influenced by factors like pH, adsorbent dosage, contact time, and initial dye concentration.
• Amyloid fibrils: Amyloid fibrils, protein nanofibers, have emerged as potential biosorbents for Acid Blue 29 removal. [] Their ability to rapidly adsorb the dye makes them promising candidates for wastewater treatment applications.

ANone: The initial concentration of Acid Blue 29 plays a crucial role in its removal efficiency. Generally, higher initial dye concentrations result in lower removal rates. [, ] This is because a limited number of adsorption sites are available on the adsorbent surface.

ANone: AOPs have shown promise in degrading Acid Blue 29. These methods utilize strong oxidizing agents like hydroxyl radicals to break down the dye molecule. Some AOPs investigated include:

• Fenton and Fenton-like processes: These processes involve the use of hydrogen peroxide and iron catalysts to generate hydroxyl radicals, leading to the decolorization and mineralization of Acid Blue 29. [, ] The efficiency of these processes can be influenced by factors like pH, catalyst concentration, and the type of oxidant used (e.g., hydrogen peroxide vs. sodium persulfate).
• VUV-based AOPs: Vacuum ultraviolet (VUV) irradiation, alone or in combination with oxidants like H2O2 and catalysts like TiO2, has proven effective in degrading Acid Blue 29. [, ] The degradation efficiency can be affected by factors such as pH, VUV intensity, and the presence of catalysts or oxidants.

ANone: Acid Blue 29, as with many other azo dyes, is a significant environmental pollutant. Its presence in wastewater, even at low concentrations, can negatively impact aquatic life and potentially lead to bioaccumulation in the food chain. [] Furthermore, some degradation products of Acid Blue 29 could be more toxic than the parent compound.